Cas no 2228667-48-7 (2-(azetidin-3-yloxy)-3-chlorophenol)

• Product Name: 2-(azetidin-3-yloxy)-3-chlorophenol
• CAS No: 2228667-48-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6615702
• PubChem ID: 165883005
• Update Time: 2025-06-29

2-(azetidin-3-yloxy)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)-3-chlorophenol
• 2228667-48-7
• EN300-1976012

• Inchi： 1S/C9H10ClNO2/c10-7-2-1-3-8(12)9(7)13-6-4-11-5-6/h1-3,6,11-12H,4-5H2
• InChI Key： CUFWJJNTAQGZGM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC1CNC1)O

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(azetidin-3-yloxy)-3-chlorophenol

Introduction to 2-(azetidin-3-yloxy)-3-chlorophenol (CAS No. 2228667-48-7)

2-(azetidin-3-yloxy)-3-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228667-48-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework that combines an azetidine ring with a chlorophenolic moiety, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both azetidin-3-yloxy and 3-chlorophenol functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex pharmacophores.

The compound’s structure is characterized by a rigid five-membered azetidine ring, which is known for its stability and ability to serve as a scaffold in drug design. The azetidin-3-yloxy group introduces an oxygenated heterocycle, enhancing the molecule’s solubility and reactivity in various biochemical pathways. This modification is particularly relevant in the development of enzyme inhibitors, where the azetidine scaffold can mimic natural substrates or transition states. The 3-chlorophenol moiety, on the other hand, contributes electrophilic characteristics, facilitating nucleophilic substitution reactions that are pivotal in constructing more intricate molecular architectures.

In recent years, there has been growing interest in leveraging such hybrid structures for their pharmacological potential. The combination of an azetidine ring and a chlorophenolic group has been explored in the design of novel antimicrobial agents, anti-inflammatory compounds, and even kinase inhibitors. For instance, derivatives of this class have shown promise in modulating the activity of enzymes involved in cancer pathways. The chlorine atom at the para position of the phenol ring not only enhances lipophilicity but also serves as a handle for further functionalization via cross-coupling reactions or metal-catalyzed transformations.

One of the most compelling aspects of 2-(azetidin-3-yloxy)-3-chlorophenol is its versatility as a building block. Researchers have utilized this compound to synthesize libraries of analogs, each tailored to explore different pharmacological targets. The azetidine ring’s ability to adopt specific conformations allows for precise interactions with biological macromolecules, while the chlorophenol group provides opportunities for covalent binding or allosteric modulation. This dual functionality has been exploited in high-throughput screening campaigns to identify lead compounds for therapeutic intervention.

The synthesis of 2-(azetidin-3-yloxy)-3-chlorophenol typically involves multi-step organic transformations, starting from commercially available precursors such as 3-chlorobenzoic acid or azetidine derivatives. Key steps often include etherification reactions to introduce the azetidin-3-yloxy group, followed by chlorination or halogenation if necessary. Advances in synthetic methodologies have enabled more efficient routes, including catalytic processes that minimize byproduct formation and improve yields. These improvements are crucial for scaling up production while maintaining cost-effectiveness and sustainability.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of this compound with biological targets. The rigid structure of the azetidine ring helps stabilize enzyme-substrate complexes, while polar interactions mediated by the oxygen atom in the ether linkage contribute to specificity. Additionally, quantum mechanical calculations have provided insights into how electronic effects influence reactivity, guiding medicinal chemists in optimizing potency and selectivity.

The pharmaceutical industry has taken note of these attributes, with several academic groups and biotech companies incorporating derivatives of 2-(azetidin-3-yloxy)-3-chlorophenol into their drug discovery pipelines. Preclinical studies have demonstrated promising results in models of inflammation and infection, highlighting its therapeutic potential. While human trials are still underway for some derivatives, early data suggest that this class of compounds may offer advantages over existing treatments due to improved bioavailability and reduced side effects.

Future directions in research may focus on exploring novel synthetic strategies to enhance accessibility and variability. For example, biocatalytic approaches could be employed to introduce functional groups with greater precision, reducing reliance on harsh chemical conditions. Furthermore, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high yields and purity standards.

In conclusion,2-(azetidin-3-yloxy)-3-chlorophenol (CAS No. 2228667-48-7) represents a fascinating example of how structural hybridization can yield compounds with diverse biological activities and synthetic utility. Its unique combination of an azetidine scaffold and a chlorophenolic moiety positions it as a valuable tool in pharmaceutical research. As our understanding of molecular interactions deepens and synthetic techniques evolve,2-(azetidin-3-yloxy)-3-chlorophenol and its derivatives are likely to play an increasingly important role in developing next-generation therapeutics.